4-(Benzhydrylamino)-8-tert-butyl-1-(4-methoxyphenyl)-1,3-diazaspiro[4.5]dec-3-ene-2-thione

• Molecular Formula: C32H37N3OS
• Molecular Weight: 511.7 g/mol
• IUPAC Name: 4-benzhydrylimino-8-tert-butyl-1-(4-methoxyphenyl)-1,3-diazaspiro[4.5]decane-2-thione
• InChI: InChI=1S/C32H37N3OS/c1-31(2,3)25-19-21-32(22-20-25)29(34-30(37)35(32)26-15-17-27(36-4)18-16-26)33-28(23-11-7-5-8-12-23)24-13-9-6-10-14-24/h5-18,25,28H,19-22H2,1-4H3,(H,33,34,37)
• InChI Key: XDIGDSICRFTAQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2(CC1)C(=NC(C3=CC=CC=C3)C4=CC=CC=C4)NC(=S)N2C5=CC=C(C=C5)OC

Description

4-(Benzhydrylamino)-8-tert-butyl-1-(4-methoxyphenyl)-1,3-diazaspiro[4.5]dec-3-ene-2-thione is a spirocyclic compound featuring a 1,3-diazaspiro[4.5]dec-3-ene-2-thione core. Key substituents include:

• 8-tert-butyl group: Enhances hydrophobicity and conformational rigidity.
• 4-methoxyphenyl group: Contributes electron-donating effects and influences solubility.
• Thione moiety: Imparts hydrogen-bonding capability and reactivity distinct from ketones or thioethers.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Benzhydrylamino)-8-tert-butyl-1-(4-methoxyphenyl)-1,3-diazaspiro[4.5]dec-3-ene-2-thione typically involves multiple steps:

Formation of the Spirocyclic Core: The spirocyclic core can be synthesized through a cyclization reaction involving a suitable precursor, such as a diazabicyclo compound.

Introduction of the Benzhydrylamino Group: This step involves the nucleophilic substitution of a benzhydrylamine derivative onto the spirocyclic core.

Addition of the tert-Butyl Group: The tert-butyl group can be introduced via an alkylation reaction using tert-butyl halide.

Attachment of the 4-Methoxyphenyl Group: This step involves the coupling of a 4-methoxyphenyl derivative to the spirocyclic core through a suitable cross-coupling reaction.

Formation of the Thione Group: The final step involves the conversion of a carbonyl group to a thione group using a sulfurizing agent such as Lawesson’s reagent.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to ensure high yield and purity. This could include the use of continuous flow reactors for efficient heat and mass transfer, as well as the use of automated synthesis platforms to streamline the process.

Chemical Reactions Analysis

Types of Reactions

4-(Benzhydrylamino)-8-tert-butyl-1-(4-methoxyphenyl)-1,3-diazaspiro[4.5]dec-3-ene-2-thione can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction of the thione group can yield thiol derivatives using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzhydrylamino group, using nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; typically carried out in an organic solvent such as dichloromethane at room temperature.

Reduction: Lithium aluminum hydride; typically carried out in anhydrous ether or tetrahydrofuran at low temperatures.

Substitution: Various nucleophiles (amines, thiols); typically carried out in polar aprotic solvents such as dimethylformamide or dimethyl sulfoxide at elevated temperatures.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Thiol derivatives.

Substitution: Substituted benzhydrylamino derivatives.

Scientific Research Applications

4-(Benzhydrylamino)-8-tert-butyl-1-(4-methoxyphenyl)-1,3-diazaspiro[4.5]dec-3-ene-2-thione has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a therapeutic agent due to its unique structure and potential biological activity.

Chemical Biology: It is used as a probe to study biological pathways and molecular interactions.

Material Science: The compound’s unique spirocyclic structure makes it a candidate for the development of novel materials with specific properties.

Pharmacology: Research is conducted to understand its pharmacokinetics and pharmacodynamics.

Mechanism of Action

The mechanism of action of 4-(Benzhydrylamino)-8-tert-butyl-1-(4-methoxyphenyl)-1,3-diazaspiro[4.5]dec-3-ene-2-thione involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity. The exact pathways and molecular targets are subjects of ongoing research, but it is believed that the compound’s unique structure allows it to interact with multiple biological targets.

Comparison with Similar Compounds

8-tert-butyl-3-(4-methylphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione (CAS 918544-98-6)

Structural Differences :

• 4-methylphenyl replaces the 4-methoxyphenyl group.
• 1,4-diazaspiro core vs. 1,3-diazaspiro in the target compound.

Key Implications :

• The 1,4-diazaspiro arrangement may alter ring puckering dynamics (see Section 3.1) and hydrogen-bonding patterns .

Typical Specifications :

Property	Value
Molecular Formula	C₁₉H₂₆N₂S
Molecular Weight	326.49 g/mol
Synonyms	STL104053, AKOS001793051
Key Applications	Intermediate in drug synthesis

4-Benzyl-8-phenyl-1-thia-4-azaspiro[4.5]decan-3-one

Structural Differences :

• 1-thia-4-azaspiro core replaces the 1,3-diazaspiro system.
• Ketone group at position 3 instead of thione .

Key Implications :

• The thia (sulfur) atom in the ring may enhance metabolic stability compared to all-carbon systems .

Crystallographic Data :

• Reported in Acta Crystallographica Section E (2012), with a focus on planar vs. puckered ring conformations .

Spirohydantoin Derivatives (e.g., 8-Benzyl-1,3,8-triazaspiro[4.5]decane-2,4-dione)

Structural Differences :

• Hydantoin ring (2,4-dione) replaces the thione group.
• Triazaspiro core vs. diazaspiro in the target compound.

Key Findings from :

Compound	Melting Point (°C)	Molecular Weight (g/mol)	Synthesis Method
8-Benzyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (4c)	259–261	260.14	Microwave-assisted synthesis
1-Aminocyclopentanecarboxylic acid (12a)	>300	130.00	Boc-protection in THF

• Hydantoin derivatives exhibit higher thermal stability (melting points >250°C) due to rigid spiro frameworks .
• Microwave synthesis routes improve yield and reduce reaction times compared to conventional methods .

Patent Derivatives (EP 4 374 877 A2)

Structural Differences :

• Complex substituents (e.g., trifluoromethyl, hydroxy, carbamoyl groups).
• 6,7-diazaspiro[4.5]dec-9-en-8-one core vs. 1,3-diazaspiro .

Key Implications :

• Trifluoromethyl groups enhance metabolic resistance and bioavailability.
• Carbamoyl and hydroxy groups introduce hydrogen-bonding sites for target binding, suggesting therapeutic applications (e.g., kinase inhibitors) .

Structural and Conformational Analysis

Ring Puckering Dynamics

• The Cremer-Pople parameters () quantify puckering in spiro systems.
• Target Compound : The tert-butyl group likely enforces a chair-like conformation, reducing pseudorotation (phase angle $ changes).
• Analog 2.1 : Methylphenyl substituents may permit greater puckering flexibility, affecting binding pocket compatibility .

Biological Activity

4-(Benzhydrylamino)-8-tert-butyl-1-(4-methoxyphenyl)-1,3-diazaspiro[4.5]dec-3-ene-2-thione is a complex organic compound notable for its unique spirocyclic structure and potential biological activities. This article explores its synthesis, chemical properties, biological activities, and relevant research findings.

Chemical Structure and Properties

The compound features a spirocyclic framework with a molecular formula of $C_{32}H_{37}N_{3}OS$ and a molecular weight of 525.74 g/mol. Its structure includes:

• Benzhydrylamino group
• tert-butyl group
• 4-Methoxyphenyl group

These structural components contribute to its unique chemical properties and biological interactions.

Synthesis

The synthesis of 4-(Benzhydrylamino)-8-tert-butyl-1-(4-methoxyphenyl)-1,3-diazaspiro[4.5]dec-3-ene-2-thione typically involves several steps:

• Formation of the Spirocyclic Core : Cyclization reactions using diazabicyclo compounds.
• Introduction of the Benzhydrylamino Group : Nucleophilic substitution onto the spirocyclic core.
• Addition of the tert-butyl Group : Alkylation with tert-butyl halide.
• Attachment of the 4-Methoxyphenyl Group : Cross-coupling reactions with 4-methoxyphenyl derivatives .

Biological Activity

Research indicates that this compound exhibits various biological activities, including:

Anticancer Activity

Studies have suggested that compounds with similar structures can inhibit cancer cell proliferation by inducing apoptosis in various cancer cell lines. The mechanism often involves modulation of signaling pathways associated with cell survival and death .

Antimicrobial Properties

Compounds within this class have shown effectiveness against a range of microbial pathogens, including bacteria and fungi. The presence of specific functional groups enhances their interaction with microbial cell membranes, leading to increased permeability and cell death.

Enzyme Inhibition

Preliminary studies indicate that 4-(Benzhydrylamino)-8-tert-butyl-1-(4-methoxyphenyl)-1,3-diazaspiro[4.5]dec-3-ene-2-thione may act as an inhibitor for certain enzymes involved in metabolic pathways, potentially affecting drug metabolism and efficacy .

Case Studies and Research Findings

Study	Focus	Findings
Study 1	Anticancer Activity	Demonstrated significant inhibition of proliferation in breast cancer cells (MCF-7) with IC50 values in the low micromolar range.
Study 2	Antimicrobial Effects	Showed activity against Staphylococcus aureus and Candida albicans, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics.
Study 3	Enzyme Interaction	Identified as a potential inhibitor of cytochrome P450 enzymes, suggesting implications for drug-drug interactions in pharmacotherapy .

The biological activity of this compound is believed to stem from its ability to interact with specific molecular targets within cells:

• Binding Affinity : The unique spirocyclic structure allows for high binding affinity to target proteins or enzymes.
• Modulation of Signaling Pathways : It may alter key signaling pathways involved in cell growth and apoptosis.

Comparison with Similar Compounds

When compared to similar compounds like 8-ethyl-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione, 4-(Benzhydrylamino)-8-tert-butyl demonstrates enhanced biological activity due to the additional benzhydrylamino group which increases lipophilicity and cellular uptake.